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Compound of Interest

Compound Name: 4-(Cyclopentyloxy)benzaldehyde

Cat. No.: B066384

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Cyclopentyloxy)benzaldehyde is an aromatic aldehyde that is gaining attention as a
versatile intermediate in organic synthesis, particularly within the pharmaceutical and
agrochemical industries.[1] Its unique molecular structure, featuring a cyclopentyl ether group,
imparts desirable properties such as enhanced solubility and reactivity, making it a valuable
building block for the synthesis of complex, bioactive molecules.[1] This technical guide
provides a comprehensive overview of the chemical and physical properties, a detailed
synthesis protocol, safety information, and potential applications of 4-
(Cyclopentyloxy)benzaldehyde.

Chemical and Physical Properties

4-(Cyclopentyloxy)benzaldehyde, with the CAS number 164520-98-3, is an organic
compound that typically appears as a light beige or colorless to pale yellow liquid or solid,
depending on its purity and the ambient temperature.[1][2] The presence of the cyclopentyl
group generally renders it more soluble in organic solvents than in water.[2]

Table 1: Physicochemical Properties of 4-(Cyclopentyloxy)benzaldehyde
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Property Value Source
CAS Number 164520-98-3 [1][2]
Molecular Formula C12H1402 [1]12]
Molecular Weight 190.24 g/mol
Light beige clear liquid or
Appearance colorless to pale yellow [1112]
liquid/solid
Boiling Point 322.1 £ 15.0 °C (Predicted)
Density 1.119 + 0.06 g/cm? (Predicted)
N More soluble in organic
Solubility [2]

solvents than water

Table 2: Identifiers for 4-(Cyclopentyloxy)benzaldehyde

Identifier Value

IUPAC Name 4-(Cyclopentyloxy)benzaldehyde

SMILES 0O=Cclccc(OC2CCCC2)ccl

inChi INChl=1S/C12H1402/c13-9-10-5-7-12(8-6-

10)14-11-3-1-2-4-11/h5-9,11H,1-4H2

Synthesis of 4-(Cyclopentyloxy)benzaldehyde

The synthesis of 4-(cyclopentyloxy)benzaldehyde can be effectively achieved via the

Williamson ether synthesis. This well-established method involves the reaction of an alkoxide

with a primary alkyl halide. In this case, 4-hydroxybenzaldehyde is deprotonated to form a

phenoxide, which then acts as a nucleophile to attack a cyclopentyl halide.

Experimental Protocol: Williamson Ether Synthesis

Materials:
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e 4-Hydroxybenzaldehyde

e Cyclopentyl bromide (or other suitable cyclopentyl halide)

e Sodium hydride (NaH) or another suitable base (e.g., potassium carbonate)

e Anhydrous N,N-Dimethylformamide (DMF) or other suitable polar aprotic solvent
» Diethyl ether or other suitable extraction solvent

e Saturated aqueous ammonium chloride (NH4Cl) solution

e Brine (saturated agueous NaCl solution)

o Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

o Standard laboratory glassware and equipment for inert atmosphere reactions
Procedure:

» Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stir bar, a reflux condenser, and a nitrogen inlet is charged with a solution of 4-
hydroxybenzaldehyde in anhydrous DMF.

» Deprotonation: The solution is cooled to 0 °C in an ice bath. Sodium hydride (as a 60%
dispersion in mineral oil) is added portion-wise to the stirred solution under a nitrogen
atmosphere. The reaction mixture is stirred at 0 °C for 30 minutes and then allowed to warm
to room temperature and stirred for an additional hour to ensure complete formation of the
sodium phenoxide.

e Nucleophilic Substitution: Cyclopentyl bromide is added dropwise to the reaction mixture at
room temperature.

» Reaction Monitoring: The reaction is heated to a moderate temperature (e.g., 60-80 °C) and
the progress is monitored by thin-layer chromatography (TLC).

o Workup: Upon completion, the reaction mixture is cooled to room temperature and quenched
by the slow addition of saturated aqueous ammonium chloride solution. The resulting mixture
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is then transferred to a separatory funnel and extracted with diethyl ether. The combined
organic layers are washed with water and brine.

 Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the
solvent is removed under reduced pressure using a rotary evaporator. The crude product can
be further purified by column chromatography on silica gel.

4 Reactants ) [ Products

Cyclopentyl Bromide 4-(Cyclopentyloxy)benzaldehyde NaBr

Intermediate
SN2 Attack

Base (e.g., NaH) Sodium 4-formylphenoxide

4-Hydroxybenzaldehyde
- J

Click to download full resolution via product page

Williamson Ether Synthesis for 4-(Cyclopentyloxy)benzaldehyde.

Safety Information

4-(Cyclopentyloxy)benzaldehyde is classified as an irritant. Standard laboratory safety
precautions should be observed when handling this compound. This includes the use of
personal protective equipment such as safety goggles, gloves, and a lab coat. Work should be
conducted in a well-ventilated fume hood.

Table 3: Safety and Handling
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Aspect Recommendation

Hazard Class [rritant

Store in a cool, dry, well-ventilated area away
Storage ] )
from incompatible substances.

Handii Use with adequate ventilation. Avoid contact
andlin
g with eyes, skin, and clothing.

) ) Safety glasses, chemical-resistant gloves, lab
Personal Protective Equipment )
coat.

Applications in Research and Drug Development

4-(Cyclopentyloxy)benzaldehyde serves as a key intermediate in the synthesis of a variety of
organic molecules.[1] Its utility is particularly noted in the development of novel pharmaceutical
agents.[1] The incorporation of the cyclopentyloxy group can modulate the pharmacokinetic
and pharmacodynamic properties of a lead compound.

While direct involvement of 4-(cyclopentyloxy)benzaldehyde in a specific signaling pathway
is not yet extensively documented, its structural motifs are present in compounds targeting key
enzymes in cellular signaling. For instance, derivatives of 3-(cyclopentyloxy)-4-methoxyphenyl
compounds have been investigated as potent and selective inhibitors of phosphodiesterase 4
(PDE4). PDE4 is a critical enzyme in the cyclic adenosine monophosphate (CAMP) signaling
pathway, which is involved in inflammation and other cellular processes. Inhibition of PDE4
leads to an increase in intracellular CAMP levels, which in turn modulates the activity of
downstream effectors like protein kinase A (PKA).
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Simplified cAMP Signaling Pathway and the Role of PDE4 Inhibition.

The potential for 4-(cyclopentyloxy)benzaldehyde to serve as a scaffold for the development
of PDE4 inhibitors highlights its importance for drug discovery programs aimed at treating
inflammatory diseases such as chronic obstructive pulmonary disease (COPD), asthma, and
psoriasis.
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Conclusion

4-(Cyclopentyloxy)benzaldehyde is a valuable chemical intermediate with significant
potential in organic synthesis and medicinal chemistry. Its well-defined properties and
accessible synthesis make it an attractive starting material for the creation of novel compounds
with diverse applications. For researchers and drug development professionals, this compound
represents a key building block for exploring new chemical space and developing next-
generation therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b066384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

